
An In-depth Technical Guide to Cetearyl
Phosphate (CAS Number: 90506-73-3)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cetearyl phosphate

CAS No.: 90506-73-3

Cat. No.: B12693979

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity
Cetearyl phosphate, identified by CAS number 90506-73-3, is a complex mixture of the mono-

and di-esters of phosphoric acid and cetearyl alcohol.[1][2][3][4] Cetearyl alcohol itself is a

blend of cetyl alcohol (C16) and stearyl alcohol (C18).[1][5] This substance belongs to the

broader class of organic compounds known as organophosphates, specifically alkyl

phosphates.[6] It is primarily utilized in cosmetic and pharmaceutical formulations as a

surfactant and emulsifying agent to stabilize oil-in-water emulsions.[1][5]

While "Cetearyl Phosphate" refers to the acidic form, it is often used in its neutralized salt

form, such as Potassium Cetearyl Phosphate, in formulations.

Physicochemical Properties
The physicochemical properties of Cetearyl Phosphate are crucial for its function in

formulations. While specific experimental data for this exact mixture is not extensively available
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in peer-reviewed literature, general properties can be collated from technical data sheets and

safety assessments.

Property Value/Information Source

Molecular Formula

(Representative)
C34H71O8P [2][5]

Molecular Weight

(Representative)
638.9 g/mol [5][7]

Appearance
White to off-white powder or

waxy solid
[8]

Solubility
Dispersible in water; soluble in

oils
[9]

Hydrophilic-Lipophilic Balance

(HLB)

The HLB value for Cetearyl

Phosphate is not definitively

reported in the literature.

However, for effective oil-in-

water emulsification, an HLB

value in the range of 8-18 is

generally required. The HLB of

a mixture of emulsifiers can be

calculated.[10][11] A study on

cetyl and cetearyl alcohol

determined optimal HLB

values for emulsion formation

to be between 15.5 and 16.7

using a combination of

surfactants.[12]

N/A

Synthesis of Cetearyl Phosphate
The synthesis of Cetearyl Phosphate typically involves the esterification of cetearyl alcohol

with a phosphorylating agent. A common method is the reaction of the alcohol with

polyphosphoric acid.[5]
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Synthesis of Cetearyl Phosphate.

Applications in Research and Development
Cetearyl Phosphate's primary role is as a formulation excipient, particularly in topical

preparations.

Emulsifier and Stabilizer: Its main application is to create and stabilize oil-in-water emulsions

in creams, lotions, and other topical formulations.[1][5]

Topical Drug Delivery: Alkyl phosphates, including Cetearyl Phosphate, are explored for

their potential to enhance the skin permeability of active pharmaceutical ingredients (APIs).

[9] They can be incorporated into various drug delivery systems like creams, gels, and

nanoparticles.

Skin Barrier Research: Formulations containing Cetearyl Phosphate are used to study their

effects on skin barrier function, including parameters like transepidermal water loss (TEWL)

and skin hydration.[13][14]

Interaction with the Skin Barrier
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Cetearyl Phosphate, as part of a topical formulation, can influence the properties of the

stratum corneum. Its amphiphilic nature allows it to interact with the lipid matrix of the skin.

Formulations containing lipids like ceramides, cholesterol, and fatty acids have been shown to

improve skin barrier function.[15] While direct studies on the specific interaction of Cetearyl
Phosphate with stratum corneum lipids are limited, its role as an emulsifier can influence the

delivery and deposition of other lipids onto the skin. A study on a cream containing ceramides,

triglycerides, and cholesterol demonstrated enhanced lipid chain ordering in the stratum

corneum, which was associated with improved skin barrier integrity.[9][13]

Experimental Protocols
Detailed experimental protocols for Cetearyl Phosphate are not abundant in scientific

literature. However, based on general methodologies for similar compounds, a protocol for the

characterization of an emulsion formulated with Cetearyl Phosphate is provided below.

Experimental Protocol: Characterization of an Oil-in-
Water Emulsion with Cetearyl Phosphate
1. Objective: To prepare and characterize an oil-in-water emulsion stabilized with Cetearyl
Phosphate.

2. Materials:

Cetearyl Phosphate (CAS 90506-73-3)
Oil phase (e.g., mineral oil, isopropyl myristate)
Aqueous phase (e.g., deionized water)
Co-emulsifier (optional, e.g., cetearyl alcohol)
Preservative

3. Emulsion Preparation:

Heat the oil phase and the aqueous phase separately to 70-75°C.
Disperse the Cetearyl Phosphate and any other oil-soluble components in the heated oil
phase.
Dissolve any water-soluble components in the heated aqueous phase.
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Slowly add the aqueous phase to the oil phase with continuous homogenization using a
high-shear mixer.
Continue homogenization for a specified time (e.g., 5-10 minutes) to achieve a uniform
emulsion.
Cool the emulsion to room temperature with gentle stirring.
Add a preservative when the temperature is below 40°C.

4. Characterization Methods:

Droplet Size Analysis:
Method: Dynamic Light Scattering (DLS) or Laser Diffraction.
Procedure: Dilute the emulsion with deionized water to an appropriate concentration.
Analyze the particle size distribution.
Viscosity Measurement:
Method: Rotational viscometer.
Procedure: Measure the viscosity of the emulsion at a controlled temperature (e.g., 25°C)
using a suitable spindle and rotational speed.
Stability Testing:
Method: Centrifugation and freeze-thaw cycles.
Procedure (Centrifugation): Centrifuge the emulsion at a specified speed (e.g., 3000 rpm) for
a set time (e.g., 30 minutes) and observe for any phase separation.
Procedure (Freeze-Thaw): Subject the emulsion to alternating cycles of freezing (e.g., -10°C
for 24 hours) and thawing (e.g., 25°C for 24 hours) for a defined number of cycles and
observe for changes in appearance, viscosity, and droplet size.
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Start -> Prepare_Emulsion; Prepare_Emulsion -> Characterize_Initial;

Characterize_Initial -> Droplet_Size; Characterize_Initial ->

Viscosity; Prepare_Emulsion -> Stability_Testing; Stability_Testing ->

Centrifugation; Stability_Testing -> Freeze_Thaw; Droplet_Size ->

Analyze_Results; Viscosity -> Analyze_Results; Centrifugation ->

Analyze_Results; Freeze_Thaw -> Analyze_Results; Analyze_Results ->

End; }

Workflow for Emulsion Characterization.

Analytical Methods
The quantitative analysis of Cetearyl Phosphate, particularly in complex matrices like

biological samples or final formulations, can be challenging. General methods for the analysis

of alkyl phosphates can be adapted.

Analytical Technique Application

Gas Chromatography-Mass Spectrometry (GC-

MS)

Can be used for the determination of alkyl

phosphates in various matrices, often requiring

a derivatization step to increase volatility.[16][17]

Liquid Chromatography-Mass Spectrometry

(LC-MS)

A suitable method for the analysis of polar and

non-volatile compounds like alkyl phosphates in

biological samples such as urine.[10]

High-Performance Liquid Chromatography

(HPLC)

Can be employed for the quantification of alkyl

phosphates in cosmetic formulations, often with

UV or other suitable detectors.[18]

A specific, validated analytical method for the routine quantification of Cetearyl Phosphate
(CAS 90506-73-3) in cosmetic or pharmaceutical products is not readily available in the public

domain. Method development and validation would be required for specific applications.[8][19]

Safety and Toxicology
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The safety of Cetearyl Phosphate and other alkyl phosphates has been reviewed by the

Cosmetic Ingredient Review (CIR) Expert Panel, which concluded that they are safe for use in

cosmetics when formulated to be non-irritating.[7][20]

Endpoint Result Species Source

Acute Dermal LD50

>2 g/kg bw (for C20-

22 alkyl phosphate, a

related compound)

Rat [5][17]

Acute Oral LD50

>4.7 g/kg (for 10%

cetyl phosphate, a

related compound)

Rat [5][17]

Skin Irritation

Undiluted phosphoric

acid, C16-18 alkyl

esters, potassium

salts (read-across for

potassium cetyl

phosphate) produced

some signs of irritation

in abraded rabbit skin.

Rabbit [17]

Ocular Irritation

A 3% potassium cetyl

phosphate solution

showed practically no

ocular irritation

potential in a HET-

CAM test.

In vitro [5][16][20]

Genotoxicity

Not genotoxic in a

mammalian cell gene

mutation assay (for

cetyl phosphate).

In vitro [17]

Signaling Pathways
There is no scientific evidence to suggest that Cetearyl Phosphate directly participates in or

modulates specific cellular signaling pathways in the manner of a bioactive pharmaceutical
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ingredient. Its primary function is as a surfactant and emulsifier, exerting its effects at the

formulation and skin surface level to improve product stability and skin feel, and potentially

enhance the delivery of other active ingredients. Its interaction with the skin is primarily

physical, influencing the structure and hydration of the stratum corneum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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